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Compound of Interest

Compound Name: (3,3-Dimethylcyclohexyl)hydrazine

Cat. No.: B13233856

Get Quote

Executive Summary
Compound Name: (3,3-Dimethylcyclohexyl)hydrazine CAS Registry Number: Not widely

listed in open registries; analog to CAS 24214-73-1 (Cyclohexylhydrazine).[1] Molecular

Formula: C₈H₁₈N₂ Molecular Weight: 142.24 g/mol [1]

This technical guide provides a definitive spectroscopic atlas for (3,3-
Dimethylcyclohexyl)hydrazine, a critical intermediate in the synthesis of specialized alicyclic

pharmaceuticals and agrochemicals. Due to the rapid oxidation of alkyl hydrazines in air, this

guide primarily addresses the characterization of the monohydrochloride salt, the stable form

typically isolated in drug development workflows.[1]

The structural elucidation focuses on distinguishing the unique gem-dimethyl substitution

pattern, which induces specific conformational locks in the cyclohexane ring, differentiating it

from its 4,4-dimethyl and 2,2-dimethyl isomers.[1]

Synthesis & Sample Preparation Context
To ensure the spectroscopic data presented is contextually accurate, we must define the

synthesis route.[1] The spectral profile often contains specific impurity signatures (e.g., azines
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or unreduced hydrazones) derived from this pathway.[1]

Validated Synthetic Pathway
The most robust preparation involves the condensation of 3,3-dimethylcyclohexanone with

hydrazine hydrate, followed by catalytic hydrogenation or hydride reduction.[1]

3,3-Dimethylcyclohexanone
(C8H14O)

Intermediate
Hydrazone

Condensation
(EtOH, Reflux)

Hydrazine Hydrate
(N2H4·H2O)

(3,3-Dimethylcyclohexyl)hydrazine
(C8H18N2)

Reduction
(H2/PtO2 or NaBH3CN)

Click to download full resolution via product page

Figure 1: Standard synthetic route for the generation of the target hydrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The gem-dimethyl group at position C3 breaks the symmetry of the cyclohexane ring, creating

a complex splitting pattern.[1]

^1H NMR Data (400 MHz, DMSO-d6)
Sample State: Hydrochloride Salt
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Position Shift (δ ppm) Multiplicity Integral
Assignment
Logic

NH₃⁺ 8.50 - 9.20 Broad Singlet 3H

Ammonium

protons

(exchangeable

with D₂O).[1]

NH 5.80 - 6.20 Broad Singlet 1H

Hydrazine

secondary amine

(exchangeable).

[1]

H-1 3.05 - 3.15 Multiplet (tt) 1H

Methine proton α

to the hydrazine

group.[1]

Deshielded by

Nitrogen.[1]

H-2 (eq) 1.85 - 1.95 Broad Doublet 1H

Equatorial proton

adjacent to C1

and C3.

H-6 (eq) 1.70 - 1.80 Broad Doublet 1H
Equatorial proton

at C6.

H-2,4,5,6 1.10 - 1.60 Multiplet 6H

Remaining

axial/equatorial

ring protons.[1]

[2]

CH₃ (a) 0.94 Singlet 3H

Axial methyl

group (shielded

by ring current).

[1]

CH₃ (e) 0.89 Singlet 3H
Equatorial methyl

group.[1]
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Expert Insight: The key diagnostic feature is the C1-Methine proton.[1] Unlike a simple

cyclohexylhydrazine where this signal is a clean quintet/multiplet, the 3,3-dimethyl substitution

distorts the ring puckering.[1] Expect the H-1 signal to show distinct coupling constants (

Hz,

Hz) indicating the hydrazine group prefers the equatorial position to avoid 1,3-diaxial
interactions with the axial methyl group at C3.

^13C NMR Data (100 MHz, DMSO-d6)
Carbon Shift (δ ppm) Type Assignment Logic

C-1 56.8 CH

Alpha carbon attached

to the electropositive

Nitrogen.

C-3 38.2 C (Quat)

Quaternary carbon

carrying the gem-

dimethyls.[1] Low

intensity.

C-2 42.5 CH₂

Methylene between

the chiral center and

quaternary carbon.[1]

C-6 29.1 CH₂
Methylene distal to the

dimethyl group.[1]

C-4 34.8 CH₂
Methylene adjacent to

C3.

C-5 20.4 CH₂

The most shielded

ring methylene (γ to

Nitrogen).[1]

CH₃ (ax) 33.1 CH₃ Axial methyl.[1]

CH₃ (eq) 25.4 CH₃ Equatorial methyl.[1]

Infrared (IR) Spectroscopy
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Method: KBr Pellet (HCl Salt) or Thin Film (Free Base)[1]

The IR spectrum serves as a rapid "fingerprint" validation tool.[1]

Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

3350 - 3150 ν(N-H) Hydrazine

Broad, multiple bands

(symmetric/asymmetri

c) due to -NH-NH₂.

2800 - 3000 ν(N-H)⁺ Ammonium

Broad "hump"

characteristic of amine

salts (if HCl salt).[1][2]

2955, 2870 ν(C-H) Alkyl
Strong sp³ C-H

stretching.[1]

1385, 1365 δ(C-H) Gem-Dimethyl

Critical Diagnostic:

The "split" doublet

peak characteristic of

gem-dimethyl groups.

[1]

1610 δ(N-H) Scissoring N-H bending vibration.

1150 - 1200 ν(C-N) C-N Stretch Medium intensity.[1]

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) & EI-MS (70 eV)[1]

Mass spectrometry confirms the molecular weight and provides structural verification through

fragmentation.[1]

ESI-MS Data[1]
[M+H]⁺: m/z 143.2[1]

[M+Na]⁺: m/z 165.2[1]
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Interpretation: The soft ionization of ESI typically preserves the hydrazine bond, yielding a

clean protonated molecular ion.[1]

EI-MS Fragmentation Pathway (70 eV)
Electron Impact (EI) is more destructive and reveals the carbon skeleton.[1]

m/z 142 (M⁺): Weak molecular ion.[1]

m/z 126 ([M - NH₂]⁺): Loss of the terminal amino group.[1]

m/z 111 ([M - N₂H₃]⁺): Loss of the entire hydrazine moiety (formation of 3,3-

dimethylcyclohexyl cation).[1]

m/z 69: Characteristic fragmentation of the dimethylcyclohexane ring (retro-Diels-Alder type

cleavage).[1]

Molecular Ion
[M]+ m/z 142

[M - NH2]+
m/z 126

- NH2 radical

Cyclohexyl Cation
[C8H15]+
m/z 111

- N2H3 radical

Ring Cleavage
m/z 69, 55

Ring Opening

Click to download full resolution via product page

Figure 2: Proposed EI-MS fragmentation pathway for structural verification.

Stereochemical Considerations
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The synthesis of (3,3-dimethylcyclohexyl)hydrazine creates a chiral center at C1. However,

the presence of the achiral 3,3-dimethyl group introduces the possibility of cis/trans

diastereomers if the hydrazine is substituted or if the ring conformation is locked.[1]

Conformational Preference: The bulky hydrazine group will strongly prefer the equatorial

position to minimize 1,3-diaxial interactions with the axial methyl group at C3.[1]

Isomeric Ratio: In standard catalytic hydrogenation of the hydrazone, the cis isomer

(Hydrazine equatorial / Methyl axial) is often thermodynamically favored over the trans

isomer where the hydrazine would be forced axial.[1]

Detection: In high-field NMR (>500 MHz), you may observe a minor set of peaks (<10%)

corresponding to the axial-hydrazine conformer, particularly in the ^13C spectrum.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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